Cas no 1250773-86-4 (3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine)

• Product Name: 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine
• CAS No: 1250773-86-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4581751
• PubChem ID: 62515060
• Update Time: 2025-10-28

3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [3-(4-methoxyphenyl)-2-methylpropyl](methyl)amine
• Benzenepropanamine, 4-methoxy-N,β-dimethyl-
• 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine

• Inchi： 1S/C12H19NO/c1-10(9-13-2)8-11-4-6-12(14-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： ZCJHOACFSSVEOI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)C(C)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine

Introduction to 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine (CAS No. 1250773-86-4)

3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine, also known by its CAS number 1250773-86-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a tertiary amine functional group. The combination of these features endows the compound with a range of chemical and biological properties that make it a valuable subject of study.

The molecular formula of 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine is C₁₂H₁₉NO, and its molecular weight is approximately 197.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of an appropriate amine and the subsequent substitution reactions to introduce the desired functional groups. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the context of pharmaceutical research, 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as a modulator of various biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as anxiety and depression.

The biological activity of 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine has been further explored through in vitro and in vivo experiments. In vitro studies have shown that the compound can effectively bind to certain receptor subtypes, leading to changes in cellular behavior such as altered gene expression and modified signal transduction pathways. These findings have been corroborated by in vivo studies, where the compound has been administered to animal models to assess its pharmacological effects. Results from these studies have indicated that 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine exhibits low toxicity and favorable pharmacokinetic properties, making it a promising candidate for further drug development.

Beyond its potential therapeutic applications, 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine is also of interest in the field of chemical biology. Researchers are investigating its use as a tool compound to probe specific biological processes and pathways. For example, the compound can be used to study the role of certain receptors in disease progression or to identify novel targets for drug discovery. The ability to manipulate cellular processes with high specificity and selectivity makes this compound a valuable asset in both basic research and applied science.

In addition to its biological activities, the physical and chemical properties of 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine are well-documented. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. The melting point and boiling point of the compound are also important parameters that influence its handling and storage conditions.

The safety profile of 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is generally safe when used under controlled conditions, but appropriate safety measures should be taken during handling and storage to prevent exposure and contamination. Safety data sheets (SDS) provide detailed information on the potential hazards associated with the compound and recommend best practices for safe use.

In conclusion, 3-(4-methoxyphenyl)-2-methylpropyl(methyl)amine (CAS No. 1250773-86-4) is a versatile organic compound with significant potential in pharmaceutical research and chemical biology. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.